Technical Deep Dive: I-CBP 112 – Mechanism & Application in Chromatin Biology
Executive Summary I-CBP 112 is a highly potent, selective chemical probe designed to target the bromodomains of the paralogous transcription co-activators CBP (CREBBP) and p300 (EP300) . Unlike pan-BET inhibitors (e.g.,...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
I-CBP 112 is a highly potent, selective chemical probe designed to target the bromodomains of the paralogous transcription co-activators CBP (CREBBP) and p300 (EP300) . Unlike pan-BET inhibitors (e.g., JQ1) that target BRD4, I-CBP 112 provides a precision tool for dissecting the specific roles of CBP/p300 in chromatin architecture and oncogenic signaling.
This guide serves as a technical manual for utilizing I-CBP 112 in experimental workflows. It moves beyond basic descriptions to explore the compound's unique mechanism of action—specifically its dual ability to displace CBP/p300 from chromatin while paradoxically stimulating HAT catalytic activity at specific histone residues.
Molecular Mechanism of Action[1]
Structural Basis and Selectivity
I-CBP 112 functions as an acetyl-lysine (Kac) mimetic .[1] It binds to the hydrophobic pocket of the CBP/p300 bromodomain, competitively displacing the protein from acetylated chromatin.
Binding Mode: The compound mimics the acetylated lysine residue of histone tails, occupying the asparagine-anchored binding pocket (Asn1168 in CBP) essential for bromodomain recognition.
Selectivity: A critical feature of I-CBP 112 is its selectivity profile.[1][2][3] It spares the BET family (BRD2, BRD3, BRD4), which is crucial for distinguishing CBP-driven pathology from general transcriptional elongation defects.
The Mechanistic Paradox: Displacement vs. Activation
While I-CBP 112 displaces CBP/p300 from chromatin, it induces a conformational change that allosterically activates the adjacent HAT (Histone Acetyltransferase) domain.
Chromatin Displacement: High-affinity binding prevents the bromodomain from "reading" acetylated nucleosomes, increasing the protein's mobility (measured via FRAP).
HAT Hyperactivation: Contrary to simple inhibition, I-CBP 112 binding stimulates the acetylation of H3K18 and H3K23 .[4] This suggests that the bromodomain normally exerts an auto-inhibitory constraint on the HAT domain, which the ligand releases.
Quantitative Selectivity Profile
Target Domain
Kd (nM)
Selectivity Ratio (vs. CBP)
CBP Bromodomain
151
1x (Reference)
p300 Bromodomain
167
~1.1x
BRD4 (BD1)
> 50,000
> 300x
BRD4 (BD2)
> 50,000
> 300x
BRD2 / BRD3
> 50,000
> 300x
Data synthesized from Picaud et al., Cancer Res 2015.[1][5]
Visualization of Signaling Pathways[1]
The following diagram illustrates the dual mechanism of I-CBP 112: displacing the protein from chromatin while simultaneously triggering downstream HAT activity.
Figure 1: Dual mechanism of I-CBP 112 showing chromatin displacement and allosteric HAT activation.
Experimental Validation Protocols
To rigorously validate I-CBP 112 activity in your specific model, utilize the following self-validating protocols. These are designed to confirm target engagement (FRAP) and genomic impact (ChIP-Seq).
Protocol A: Fluorescence Recovery After Photobleaching (FRAP)
Objective: Quantify the displacement of CBP from chromatin in live cells. A decrease in recovery time (
) indicates reduced chromatin binding affinity.
Methodology:
Transfection: Transfect HEK293T or U2OS cells with a plasmid encoding GFP-CBP-Bromodomain (or full-length GFP-CBP).
Control: Include a parallel transfection with a GFP-CBP mutant (N1168F) which cannot bind acetyl-lysine, serving as a "zero-binding" control.
Treatment: 24h post-transfection, treat cells with I-CBP 112 (1-5 µM) or DMSO vehicle for 1-4 hours.
Photobleaching:
Use a confocal microscope with a high-power laser (488 nm).
Select a region of interest (ROI) within the nucleus (avoiding nucleoli).
Bleach the ROI (100% laser power, <200ms) to reduce fluorescence to ~0%.
Acquisition: Monitor fluorescence recovery in the ROI every 0.5s for 60-120 seconds.
Analysis:
Normalize data:
.
Fit to a single exponential recovery curve.
Validation Criteria: I-CBP 112 treatment should significantly reduce the
(half-time of recovery) compared to DMSO, mimicking the kinetics of the N1168F mutant (rapid diffusion due to lack of binding).
Protocol B: ChIP-Seq for Genomic Displacement
Objective: Map the genome-wide loss of CBP/p300 occupancy.
Methodology:
Crosslinking: Treat cells (e.g., MOLM-13 or K562) with I-CBP 112 (2 µM, 6h). Crosslink with 1% formaldehyde for 10 min.
Spike-in Normalization (Critical): Because I-CBP 112 causes global loss of binding, standard normalization (RPM) will mask the effect. You must use Drosophila or mouse chromatin spike-ins to normalize the sequencing library.
Immunoprecipitation: Use a validated antibody against CBP (e.g., Cell Signaling D6C5) or p300.
Sequencing & Analysis:
Map reads to the reference genome (hg38) and the spike-in genome.
Calculate a scaling factor based on spike-in read counts.
Validation Criteria: A successful experiment will show a global reduction in peak height at super-enhancers and promoters in the treated sample vs. control after spike-in normalization.
Experimental Workflow Visualization
The following diagram outlines the logical flow for validating I-CBP 112 in a new biological model, ensuring robust data generation.
Figure 2: Step-by-step validation workflow for I-CBP 112.
Therapeutic Implications
Acute Myeloid Leukemia (AML)
I-CBP 112 has demonstrated significant efficacy in MLL-fusion driven leukemias.[2] The mechanism involves the displacement of the CBP/p300 complex from specific loci required for the maintenance of the "stemness" program (e.g., MYC, BCL2).
Synergy: It acts synergistically with BET inhibitors (e.g., JQ1) and standard chemotherapy (Doxorubicin), suggesting a potential for combination therapy to overcome resistance.[6]
Prostate Cancer
In androgen receptor (AR)-positive prostate cancer, CBP/p300 are critical co-activators for AR. I-CBP 112 disrupts this interaction, leading to downregulation of AR-target genes and inhibition of tumor growth.[5]
References
Picaud, S., et al. (2015).[7][1] "Generation of a Selective Small Molecule Inhibitor of the CBP/p300 Bromodomain for Leukemia Therapy." Cancer Research.[1][2][8]
Structural Genomics Consortium (SGC). "I-CBP112 Chemical Probe." SGC Probes.
Zuber, J., et al. (2011). "RNAi screen identifies Brd4 as a therapeutic target in acute myeloid leukaemia." Nature. (Contextual reference for BET vs CBP comparison).
Conery, A. R., et al. (2016).[9] "Bromodomain inhibition of the transcriptional coactivators CBP/EP300 as a therapeutic strategy to target the IRF4 network in multiple myeloma." eLife.
Specificity of I-CBP 112 for CBP/p300 bromodomains
An In-Depth Technical Guide to I-CBP112: A Selective Modulator of CBP/p300 Bromodomains Introduction: Targeting the Epigenetic Readers The intricate regulation of gene expression is fundamental to cellular function, and...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to I-CBP112: A Selective Modulator of CBP/p300 Bromodomains
Introduction: Targeting the Epigenetic Readers
The intricate regulation of gene expression is fundamental to cellular function, and its dysregulation is a hallmark of many diseases, including cancer. Epigenetic modifications, such as the acetylation of lysine residues on histone tails, create a complex code that is "read" by specialized protein modules. Among these readers, bromodomains have emerged as a critical class of therapeutic targets. They are ~110 amino acid motifs that specifically recognize acetylated lysine (KAc) residues, thereby recruiting regulatory complexes to chromatin and influencing gene transcription.
The highly homologous proteins, CREB-binding protein (CBP) and p300, are central players in this regulatory network. They are multidomain transcriptional co-activators that possess both a histone acetyltransferase (HAT) catalytic domain and a bromodomain.[1] This dual functionality allows them not only to "write" the acetyl-lysine mark but also to "read" it, creating a sophisticated mechanism for gene regulation. Given their pivotal role, the development of specific chemical probes to interrogate the function of each domain is of high scientific and therapeutic value. This guide provides a deep technical dive into I-CBP112, a potent and selective small-molecule inhibitor developed to specifically target the bromodomains of CBP and p300.[2]
I-CBP112: Mechanism of Action and a Nuanced Functional Profile
I-CBP112 is a benzoxazepine-based compound that acts as a potent, acetyl-lysine competitive inhibitor of the CBP/p300 bromodomains.[2] Co-crystallization studies have revealed that the molecule's carbonyl group mimics the acetyl-lysine moiety, forming a key hydrogen bond with a conserved asparagine residue (N1168 in CBP) within the hydrophobic KAc binding pocket.[2] This binding occurs with an "induced fit," causing a conformational change that creates a deep pocket to accommodate the inhibitor, a structural insight that underscores its specific and high-affinity interaction.
A critical point of expertise in understanding I-CBP112 is to move beyond the simple "inhibitor" label. While it inhibits the bromodomain's binding function, studies have shown it can allosterically enhance the HAT activity of p300/CBP, particularly on complex nucleosomal substrates.[3][4] This fascinating dual pharmacology—inhibiting reading while promoting writing—suggests a complex regulatory interplay between the bromodomain and the catalytic HAT domain. I-CBP112, therefore, is more accurately described as a selective modulator of CBP/p300 function, making it an invaluable tool for dissecting these intricate biological processes.
Quantitative Assessment of I-CBP112 Specificity
The utility of a chemical probe is defined by its potency and selectivity. I-CBP112 has been rigorously characterized using multiple biophysical and biochemical assays, demonstrating high affinity for CBP and p300 and remarkable selectivity over other bromodomain families, particularly the well-studied BET (Bromodomain and Extra-Terminal domain) family.
Table 1: Binding Affinity of I-CBP112 for CBP/p300 Bromodomains
Note: Variations in reported affinity values can arise from differences in protein constructs, assay buffers, and experimental conditions. Isothermal Titration Calorimetry (ITC) is considered a gold-standard, label-free method that directly measures the heat of binding.
Table 2: Selectivity Profile of I-CBP112 Against Other Bromodomains
Furthermore, broad panel screening confirmed the high selectivity of I-CBP112. In one study, it did not bind significantly to any of 40 other bromodomains tested and showed minimal activity against a panel of 104 other proteins, including kinases and GPCRs.[7]
Caption: Functional consequences of I-CBP112 action.
Conclusion
I-CBP112 stands as a paradigm of a modern chemical probe: it is potent, selective, and well-characterized both in vitro and in cells. Its specificity for the CBP/p300 bromodomains over other families, including the BETs, is firmly established through rigorous quantitative analysis. The insights gained from studying I-CBP112 extend beyond simple target inhibition, revealing a complex interplay between the reader and writer functions of the CBP/p300 enzymes. For researchers in drug development and chemical biology, I-CBP112 is not just an inhibitor but a sophisticated tool to dissect the epigenetic mechanisms of gene regulation and explore new therapeutic avenues in oncology and beyond.
References
In vitro characterization of I-CBP112. A, chemical structure of... | ResearchGate. ResearchGate. [Link]
CBP/p300 Bromodomain Inhibitor–I–CBP112 Declines Transcription of the Key ABC Transporters and Sensitizes Cancer Cells to Chemotherapy Drugs - PMC - NIH. National Center for Biotechnology Information. [Link]
Generation of a Selective Small Molecule Inhibitor of the CBP/p300 Bromodomain for Leukemia Therapy | Cancer Research - AACR Journals. AACR Publications. [Link]
Modulation of p300/CBP Acetylation of Nucleosomes by Bromodomain Ligand I-CBP112 | Request PDF - ResearchGate. ResearchGate. [Link]
Generation of a selective small molecule inhibitor of the CBP/p300 bromodomain for leukemia therapy - NIH. National Center for Biotechnology Information. [Link]
CBP/p300 bromodomain: new promising epigenetic target | Visualized Cancer Medicine. Visualized Cancer Medicine. [Link]
CBP/p300 Bromodomain Inhibitor-I-CBP112 Declines Transcription of the Key ABC Transporters and Sensitizes Cancer Cells to Chemotherapy Drugs - PubMed. National Center for Biotechnology Information. [Link]
I-CBP112 - the Chemical Probes Portal. Chemical Probes Portal. [Link]
Optimizing I-CBP 112 Solubility for High-Fidelity In Vitro Screening: A Technical Guide
Abstract & Strategic Context I-CBP 112 is a potent, selective acetyl-lysine competitive inhibitor of the CBP/p300 bromodomains, widely used to probe epigenetic regulation in oncology and immunology.[1] While its potency...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract & Strategic Context
I-CBP 112 is a potent, selective acetyl-lysine competitive inhibitor of the CBP/p300 bromodomains, widely used to probe epigenetic regulation in oncology and immunology.[1] While its potency (IC50 ~142–170 nM for CBP) is well-documented, its lipophilic nature presents a "solubility trap" often overlooked in standard screening workflows.[1]
Improper solubilization leads to micro-precipitation, resulting in false negatives (compound unavailable to target) or false positives (aggregates sequestering protein). This guide provides a validated framework for handling I-CBP 112, ensuring that the biological data you generate reflects true pharmacology, not physicochemical artifacts.
Physicochemical Profile
Understanding the molecule is the first step to controlling it. I-CBP 112 is a benzoxazepine derivative with moderate-to-high lipophilicity.[1]
Amber glass vials (borosilicate) or solvent-resistant polypropylene tubes.[1]
Protocol
Equilibration: Remove the I-CBP 112 vial from the refrigerator (-20°C). Do not open until it reaches room temperature (approx. 30 mins). Why? Opening cold vials condenses atmospheric moisture, hydrolyzing the compound over time.
Calculation: Calculate the volume of DMSO required to reach a 10 mM stock concentration.
Dissolution: Add DMSO. Vortex vigorously for 30 seconds.[1] If particulates remain, sonicate in a water bath at room temperature for 5 minutes. Visual inspection must confirm a clear solution.[1]
Aliquot & Store:
Dispense into single-use aliquots (e.g., 50 µL) to avoid freeze-thaw cycles.
Store at -80°C (preferred for >6 months) or -20°C (acceptable for <1 month).[1]
The "Step-Down" Dilution Strategy[1]
The Golden Rule: Never dilute a high-concentration DMSO stock (e.g., 10 mM) directly into a 100% aqueous assay buffer.[1] The rapid polarity shift forces the hydrophobic compound out of solution before it can disperse.
Transfer from the intermediate plate to the assay plate.
Target: 0.1% - 1% DMSO final (Assay Dependent).[1]
Action: Transfer 5 µL Intermediate + 45 µL Assay Volume.[1]
Visual Workflow
Figure 1: The "Step-Down" dilution workflow prevents compound precipitation by gradually introducing the aqueous phase.[1]
Advanced Formulation: Difficult Assays
For assays requiring higher concentrations (>10 µM) or long incubation times where stability is a concern, a co-solvent system is recommended to maintain solubility in aqueous environments.
MedChemExpress / In Vivo Formulation Protocol:
This formulation mimics complex biological fluids and stabilizes the hydrophobic core of I-CBP 112.[1]
How do you know if your compound has precipitated?
Dynamic Light Scattering (DLS): The gold standard.[1] Check the top concentration in assay buffer. A polydispersity index (PDI) < 0.2 indicates a monodisperse solution. PDI > 0.5 indicates aggregation.[1]
Absorbance Scan: Measure OD600 of the assay buffer + compound. An increase in OD compared to the vehicle control indicates turbidity/precipitation.
Use single-use aliquots. Check stock purity via LC-MS.
"Bell-shaped" Dose Response
Solubility limit reached at high concentrations.[1]
Exclude data points above the solubility limit (typically >10-50 µM).[1]
References
Picaud, S., et al. (2015).[4] "Generation of a Selective Small Molecule Inhibitor of the CBP/p300 Bromodomain for Leukemia Therapy." Cancer Research, 75(23), 5106-5119.[1][4]
Cayman Chemical. (n.d.).[1] "I-CBP112 Product Information & Solubility." Cayman Chemical Datasheet.
Application Note: I-CBP 112 IC50 Determination in Cellular Viability Assays
Introduction & Mechanistic Basis[1][2][3] I-CBP 112 is a potent, selective chemical probe targeting the bromodomains of CREB-binding protein (CBP/CREBBP) and E1A binding protein p300 (EP300).[1][2] Unlike catalytic inhib...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction & Mechanistic Basis[1][2][3]
I-CBP 112 is a potent, selective chemical probe targeting the bromodomains of CREB-binding protein (CBP/CREBBP) and E1A binding protein p300 (EP300).[1][2] Unlike catalytic inhibitors (HAT inhibitors) that block the enzymatic transfer of acetyl groups, I-CBP 112 functions as an acetyl-lysine competitive inhibitor .[1][3] It physically displaces the bromodomain from acetylated chromatin, thereby disrupting the "reading" of epigenetic marks required for oncogenic transcription (e.g., MYC, IRF4).[1]
The "Potency Gap" Paradox
A critical insight for experimental design is the discrepancy between biochemical and cellular potency.
Expert Insight: This shift occurs because I-CBP 112 must compete with the high local concentration of acetylated histones in the nucleus.[1] Furthermore, as an epigenetic modulator, I-CBP 112 does not induce immediate cytotoxicity (like a cytotoxic chemotherapy).[1] Instead, it triggers transcriptional reprogramming that leads to cell cycle arrest or differentiation.[1] Therefore, standard 24-hour viability assays will yield false negatives. [1]
Mechanistic Pathway Diagram[1]
Figure 1: Mechanism of Action.[1] I-CBP 112 competes with acetylated histones for the CBP/p300 bromodomain pocket, decoupling the transcriptional machinery from chromatin.[1]
Figure 2: Step-by-step assay workflow emphasizing the intermediate dilution step to control DMSO shock.
Data Analysis & Validation
Calculation
Normalize Data: Convert Raw Luminescence Units (RLU) to % Viability.
Curve Fitting: Use GraphPad Prism or similar software.[1]
Model: Non-linear regression (Sigmoidal, 4PL, X is log(concentration)).
Constraint: Constrain "Bottom" to 0 and "Top" to 100 only if data is noisy; otherwise, let the software fit.
Acceptance Criteria (Self-Validating System)
Z-Factor: Must be > 0.5 for the assay plate to be valid.[1]
DMSO Control: Signal must not drift >15% across the plate.
Negative Control: The I-CBP 112 Negative Control compound should show an
> 50 µM (or significantly right-shifted compared to the active probe).[1] If the negative control kills cells at 1 µM, you are observing off-target toxicity, not bromodomain inhibition.[1]
Troubleshooting Common Pitfalls
Issue
Probable Cause
Corrective Action
Flat Curve (No Inhibition)
Incubation too short.
Extend assay to 96 hours or 7 days (colony formation). Epigenetic silencing takes time.[1]
The cell line may be hypersensitive to the scaffold or DMSO. Titrate DMSO down to 0.05%.
References
Picaud, S., et al. (2015).[1][2] "Generation of a selective small molecule inhibitor of the CBP/p300 bromodomain for leukemia therapy." Cancer Research, 75(23), 5106-5119.[1][2]
Structural Genomics Consortium (SGC). "I-CBP112 Chemical Probe."[1][2] SGC Probes.
Zuber, J., et al. (2011).[1] "RNAi screen identifies Brd4 as a therapeutic target in acute myeloid leukaemia."[1] Nature, 478(7370), 524-528.[1] (Context on Bromodomain viability assays). [1]
Application Note: Mapping the Functional Cistrome of CBP/p300 using I-CBP 112
Executive Summary & Scientific Rationale The acetylation of histones is a fundamental mechanism of transcriptional activation. However, the proteins responsible—CBP (CREBBP) and p300 (EP300)—possess dual functionality: t...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Scientific Rationale
The acetylation of histones is a fundamental mechanism of transcriptional activation. However, the proteins responsible—CBP (CREBBP) and p300 (EP300)—possess dual functionality: they are both "writers" (Histone Acetyltransferases, HATs) and "readers" (via Bromodomains).[1]
I-CBP 112 is a potent, selective chemical probe developed by the Structural Genomics Consortium (SGC) that specifically targets the bromodomains of CBP and p300.[1] Unlike HAT inhibitors (e.g., A-485) which block enzymatic activity, I-CBP 112 acts as an acetyl-lysine competitive inhibitor.[1] It displaces the protein from chromatin by blocking the interaction between the CBP/p300 bromodomain and acetylated histone tails (specifically H3K18ac, H3K27ac, and H3K56ac).
Why use I-CBP 112 in ChIP-seq?
Standard ChIP-seq maps where a protein is.[1] By treating cells with I-CBP 112 prior to ChIP-seq, researchers can map where the protein relies on its bromodomain for recruitment.[1] This allows for the precise dissection of:
Chromatin Occupancy: Differentiating sites where CBP/p300 is recruited via protein-protein interactions (transcription factors) vs. epigenetic reading (acetylated histones).[1]
Enhancer Dynamics: Assessing the stability of Super-Enhancers (SEs) which are disproportionately sensitive to bromodomain inhibition.
Mechanism of Action
To interpret the data correctly, one must understand the molecular competition induced by the probe.
Figure 1: Mechanism of Action. I-CBP 112 competitively binds the bromodomain, preventing CBP/p300 from "reading" acetylated histones, while leaving TF-mediated recruitment potentially intact.[1]
Experimental Design & Reagents
A. Critical Reagents
Reagent
Specification
Purpose
I-CBP 112
SGC-verified Probe (Sigma/Cayman)
Specific Bromodomain Inhibition
DSG
Disuccinimidyl glutarate
Long-arm crosslinker for co-activators
Spike-in Chromatin
Drosophila (S2) or E. coli DNA
Crucial: Normalization for global loss
Antibody
Validated anti-CBP or anti-p300
Target IP (Must not overlap with BRD domain if possible)
Recommendation: Use 2 µM for specific displacement.[1] High doses (>10 µM) may induce off-target toxicity.[1]
Duration:
Fast (2–6 hours): To measure direct displacement (Chromatin occupancy changes).[1]
Slow (24 hours): To measure downstream epigenetic remodeling (Loss of H3K27ac marks).[1]
Detailed Protocol: Dual-Crosslinking ChIP-Seq
Senior Scientist Note: CBP and p300 are large co-activators that often do not bind DNA directly but rather "piggyback" on Transcription Factors.[1] Standard formaldehyde crosslinking (short range) is often insufficient, leading to poor signal-to-noise ratios.[1] Dual crosslinking with DSG is mandatory for high-quality CBP/p300 profiles. [1]
Lyse cells in RIPA-heavy buffer (0.1% SDS is insufficient for dual-crosslinked chromatin; use 0.5-1% SDS buffers or specialized sonication buffers).
Sonication:
Target fragment size: 200–500 bp .
Note: Dual-crosslinked chromatin is "stiffer."[1] You may need to increase sonication cycles by 30-50% compared to formaldehyde-only samples.[1]
Clarification: Centrifuge at 15,000 x g for 15 mins at 4°C. Keep supernatant.
Phase 4: Spike-In & Immunoprecipitation
CRITICAL STEP: I-CBP 112 treatment may cause a global reduction in CBP binding.[1] Standard sequencing normalization (RPM) assumes total reads are constant, which will artificially inflate the signal of remaining peaks, masking the biological effect.
Add Spike-in: Add a fixed amount (e.g., 5% of total mass) of Drosophila chromatin (or Spike-in antibody/DNA complex) to every sample lysate prior to antibody addition.[1]
Antibody Incubation: Add 4-10 µg of anti-CBP or anti-p300 antibody.[1] Rotate overnight at 4°C.
Bead Capture: Add Protein A/G magnetic beads (pre-blocked with BSA/Salmon Sperm DNA). Rotate 2-4 hours.
Expectation: In I-CBP 112 treated samples, you should observe a reduction in peak height at enhancers, specifically those driven by acetylation-dependent recruitment.[1] Promoters driven by strong TF binding (e.g., p53-mediated recruitment) may remain unchanged.[1]
Troubleshooting & QC
Issue
Probable Cause
Solution
Low IP Efficiency
Epitope masking by DSG
Optimize sonication time; Ensure reversal is performed at 65°C for at least 12-16h.
No Reduction in Signal
Inactive Inhibitor
Verify I-CBP 112 activity by checking H3K18ac levels via Western Blot (should decrease).
High Background
Non-specific sticking
Increase wash stringency (LiCl wash is critical); Pre-clear lysate with beads.[1]
Global Signal Loss
Real biological effect
This is why Spike-in is mandatory.[1] Do not auto-scale tracks in IGV; use group auto-scale.
References
Picaud, S., et al. (2015). Generation of a Selective Small Molecule Inhibitor of the CBP/p300 Bromodomain for Leukemia Therapy.[1][2][3][4] Cancer Research, 75(23), 5106–5119.[1][2][3]
Structural Genomics Consortium (SGC). I-CBP112 Chemical Probe Summary. SGC Website.[1][5]
Egan, B., et al. (2016). An Alternative Approach to ChIP-Seq Normalization Using Synthetic Spike-In DNAs.[1] Cell Systems.[1][6]
Meyer, C.A., & Liu, X.S. (2014). Identifying and mitigating bias in next-generation sequencing methods for chromatin biology.[1] Nature Reviews Genetics.[1]
Application Notes and Protocols: Time-Course Experiments for I-CBP112 Treatment in vitro
Introduction: Understanding I-CBP112 and the Rationale for Time-Course Analysis I-CBP112 is a potent and selective small molecule inhibitor that targets the bromodomains of the closely related histone acetyltransferases...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Understanding I-CBP112 and the Rationale for Time-Course Analysis
I-CBP112 is a potent and selective small molecule inhibitor that targets the bromodomains of the closely related histone acetyltransferases (HATs), CREB-binding protein (CREBBP or CBP) and p300 (also known as EP300).[1][2] These proteins are critical transcriptional co-activators, playing a central role in regulating gene expression by acetylating histone and non-histone proteins.[3][4][5] By binding to acetylated lysine residues on histones, the bromodomains of CBP/p300 are crucial for anchoring these enzymes to chromatin and facilitating gene transcription.[6]
I-CBP112 competitively inhibits the binding of acetylated histones to the CBP/p300 bromodomains, displacing them from chromatin.[2][7] This disruption of CBP/p300 function can lead to altered gene expression, impacting fundamental cellular processes such as cell growth, differentiation, and survival.[7][8][9] In various cancer models, I-CBP112 has been shown to impair colony formation, induce cellular differentiation, and exhibit anti-proliferative effects.[2][10]
A time-course experiment is not merely about observing an effect at a single endpoint. It is a dynamic investigation into the cellular response to I-CBP112 over time. This approach is critical for distinguishing primary molecular events from secondary, downstream consequences. For instance, early time points might reveal direct effects on histone acetylation and target gene transcription, while later time points are more likely to show phenotypic outcomes like decreased cell viability or apoptosis. Understanding this temporal relationship is paramount for elucidating the mechanism of action and determining the optimal therapeutic window for I-CBP112.
Mechanism of Action: I-CBP112 Signaling Pathway
The primary mechanism of I-CBP112 involves the disruption of chromatin-templated transcription. By competitively binding to the bromodomains of CBP and p300, I-CBP112 prevents these co-activators from recognizing and binding to acetylated lysine residues on histone tails. This leads to a cascade of events that ultimately alter gene expression and cellular phenotype.
Caption: I-CBP112 competitively inhibits the CBP/p300 bromodomain.
Experimental Design: Crafting a Robust Time-Course Study
A well-designed time-course experiment is fundamental to generating reliable and interpretable data. Key considerations include the choice of cell line, I-CBP112 concentration, and the specific time points for analysis.
Cell Line Selection
The choice of cell line is critical and should be based on the research question. Consider cell lines where CBP/p300 is known to play a significant role, such as certain hematological malignancies or solid tumors with known dependencies on CBP/p300-mediated transcription.[4][8] It is advisable to perform initial dose-response experiments to determine the sensitivity of the chosen cell line to I-CBP112.
Determining I-CBP112 Concentration
The concentration of I-CBP112 should be carefully selected to elicit a measurable biological response without causing immediate, non-specific cytotoxicity. A preliminary dose-response curve to determine the IC50 (half-maximal inhibitory concentration) for cell viability at a fixed time point (e.g., 72 hours) is a standard starting point. For time-course experiments, it is often informative to use concentrations at, below, and above the IC50 to capture a range of effects, from subtle molecular changes to overt phenotypic outcomes. Recommended concentrations for cellular use are often up to 1 µM.[11]
Selecting Appropriate Time Points
The selection of time points should be guided by the biological processes being investigated. A combination of early, intermediate, and late time points is recommended to capture the full spectrum of cellular responses.
Time Point Category
Suggested Time Points
Rationale and Key Events to Monitor
Early
0, 1, 3, 6 hours
To capture the initial molecular events following I-CBP112 treatment. Focus on target engagement and primary transcriptional changes.
Intermediate
12, 24, 36 hours
To observe the downstream consequences of altered gene expression, such as changes in protein levels and early signs of cell cycle arrest or apoptosis.
Late
48, 72, 96 hours
To assess the cumulative phenotypic effects of I-CBP112 treatment, including significant changes in cell viability, proliferation, and apoptosis.
Self-Validation Insight: Always include a time-matched vehicle control (e.g., DMSO) for each time point. This is crucial to distinguish the effects of I-CBP112 from time-dependent changes in the cell culture itself.[12][13] For robust statistical analysis, each experimental condition (I-CBP112 concentration and time point) should be performed in at least triplicate (biological replicates).[14]
Experimental Workflow for Time-Course Analysis
A typical workflow for a time-course experiment with I-CBP112 involves parallel processing of samples for various downstream analyses.
Caption: Parallel processing for multi-assay time-course analysis.
Detailed Protocols
Cell Viability Assay (WST-1 or similar)
This assay measures the metabolic activity of cells, which is proportional to the number of viable cells. WST-1 assays are often preferred for time-course studies as they are less toxic and allow for multiple readings from the same wells.[15]
Materials:
96-well cell culture plates
Complete cell culture medium
I-CBP112 stock solution (in DMSO)
Vehicle control (DMSO)
WST-1 reagent
Plate reader capable of measuring absorbance at 450 nm
Protocol:
Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.
Treatment: Prepare serial dilutions of I-CBP112 in complete medium. Remove the old medium from the wells and add 100 µL of the I-CBP112 dilutions or vehicle control.
Incubation: Incubate the plate at 37°C in a humidified incubator for the desired time points (e.g., 24, 48, 72 hours).
WST-1 Addition: At each time point, add 10 µL of WST-1 reagent to each well.
Incubation with Reagent: Incubate the plate for 1-4 hours at 37°C, or until a sufficient color change is observed.[16][17]
Measurement: Gently shake the plate and measure the absorbance at 450 nm using a plate reader.
Data Analysis: Subtract the background absorbance (medium only) from all readings. Normalize the data to the vehicle control at each time point to determine the percentage of cell viability.
Western Blotting for Protein Expression
Western blotting allows for the semi-quantitative analysis of specific protein levels over time. This is crucial for assessing the impact of I-CBP112 on the expression of downstream target proteins or markers of cellular processes like apoptosis (e.g., cleaved PARP, cleaved Caspase-3).
Materials:
6-well or 12-well cell culture plates
I-CBP112 and vehicle control
Ice-cold PBS
RIPA lysis buffer with protease and phosphatase inhibitors
BCA protein assay kit
Laemmli sample buffer
SDS-PAGE gels, running buffer, and transfer buffer
PVDF or nitrocellulose membranes
Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
Primary and secondary antibodies
Chemiluminescent substrate and imaging system
Protocol:
Cell Culture and Treatment: Seed cells in appropriate plates and treat with I-CBP112 or vehicle at the desired concentrations.
Cell Lysis: At each time point, place the culture dish on ice and wash the cells with ice-cold PBS.[18] Add ice-cold RIPA buffer, scrape the cells, and transfer the lysate to a microcentrifuge tube.[18][19]
Lysate Processing: Incubate the lysate on ice for 30 minutes with occasional vortexing.[18] Centrifuge at high speed (e.g., 16,000 x g) for 20 minutes at 4°C to pellet cell debris.[18]
Protein Quantification: Determine the protein concentration of the supernatant using a BCA assay.
Sample Preparation: Normalize the protein concentration for all samples. Add an equal volume of 2x Laemmli sample buffer and boil at 95-100°C for 5 minutes.[18][19]
SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 µg) per lane on an SDS-PAGE gel.[19] Separate the proteins by electrophoresis and then transfer them to a membrane.
Immunoblotting:
Block the membrane for 1 hour at room temperature in blocking buffer.[18]
Incubate with the primary antibody (diluted in blocking buffer) overnight at 4°C.[18]
Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.
Wash again with TBST.
Detection: Add the chemiluminescent substrate and visualize the protein bands using an imaging system.[20] Densitometry analysis can be used to quantify changes in protein levels, normalized to a loading control (e.g., β-actin or GAPDH).
Real-Time Quantitative PCR (RT-qPCR) for Gene Expression Analysis
RT-qPCR is a sensitive technique to measure changes in mRNA levels of specific genes over time. This is ideal for assessing the direct transcriptional consequences of I-CBP112 treatment at early time points.
Materials:
6-well or 12-well cell culture plates
I-CBP112 and vehicle control
RNA extraction kit (e.g., TRIzol or column-based kits)
cDNA synthesis kit
SYBR Green or TaqMan-based qPCR master mix
Gene-specific primers
qPCR instrument
Protocol:
Cell Culture and Treatment: Culture and treat cells as described for Western blotting.
RNA Extraction: At each time point, lyse the cells directly in the culture plate and extract total RNA according to the manufacturer's protocol.
cDNA Synthesis: Synthesize first-strand cDNA from an equal amount of RNA (e.g., 1 µg) for each sample using a reverse transcription kit.[21][22]
qPCR Reaction Setup: Prepare the qPCR reaction mix containing cDNA template, qPCR master mix, and gene-specific primers for your target gene(s) and a housekeeping gene (e.g., GAPDH, ACTB).
qPCR Run: Perform the qPCR reaction using a standard cycling protocol (e.g., initial denaturation at 95°C, followed by 40 cycles of denaturation and annealing/extension).[22]
Data Analysis: Analyze the amplification data using the ΔΔCt method. The expression of the target gene is normalized to the housekeeping gene and then to the vehicle-treated control at the corresponding time point to determine the fold change in gene expression.
Apoptosis Assay (Caspase-3/7 Activity)
Measuring the activity of effector caspases, such as caspase-3 and -7, is a specific method for detecting apoptosis. The timing of this assay is critical, as caspase activity can be transient.[23][24]
Materials:
96-well clear-bottom white plates (for luminescence)
I-CBP112 and vehicle control
Caspase-Glo® 3/7 Assay kit or similar
Luminometer
Protocol:
Cell Seeding and Treatment: Seed cells in a 96-well plate and treat with I-CBP112 or vehicle control. It is advisable to set up parallel plates for different time points.
Assay Procedure: At each designated time point (e.g., 24, 48, 72 hours):
Remove the plate from the incubator and allow it to equilibrate to room temperature.
Add 100 µL of the Caspase-Glo® 3/7 reagent to each well.
Mix gently by orbital shaking for 30-60 seconds.
Incubate the plate at room temperature, protected from light, for 1-2 hours.
Measurement: Measure the luminescence of each well using a plate-reading luminometer.
Data Analysis: Subtract the background luminescence (medium only) and normalize the caspase activity to the number of viable cells (which can be determined from a parallel cell viability assay) or express it as a fold change relative to the vehicle control at each time point.
Data Interpretation and Troubleshooting
Interpreting Time-Course Data:
Early Changes (0-6 hours): Expect to see alterations in the transcription of direct CBP/p300 target genes. Changes in histone acetylation marks (e.g., H3K27ac) can also be assessed at these early time points by Western blot or ChIP-seq for a more in-depth analysis.
Intermediate Changes (12-36 hours): Look for changes in the protein levels of key regulatory factors. Early markers of apoptosis, such as increased caspase-3/7 activity, may become apparent.[23]
Late Changes (48-96 hours): Significant decreases in cell viability and proliferation, along with a robust apoptotic response, are expected at these later stages.
Troubleshooting Common Issues:
High Variability between Replicates: Ensure consistent cell seeding density, accurate pipetting, and proper mixing of reagents. Biological variability can be addressed by increasing the number of replicates.
No Effect Observed: The I-CBP112 concentration may be too low, or the chosen time points may be too early to observe a phenotypic effect. Conversely, the cell line may be resistant to I-CBP112. Confirm target engagement by assessing changes in the expression of known CBP/p300 target genes at early time points.
Inconsistent Western Blot Results: Ensure complete protein transfer, proper antibody dilutions, and adequate washing steps. Always use a reliable loading control.
Conclusion
Time-course experiments are indispensable for characterizing the in vitro effects of I-CBP112. By systematically analyzing molecular and cellular events over time, researchers can gain a comprehensive understanding of its mechanism of action, from initial target engagement to the eventual induction of cell death or growth arrest. The protocols and guidelines presented here provide a robust framework for designing and executing these critical studies, ultimately accelerating the development of novel epigenetic therapies.
References
Błaszczyk, R., et al. (2020). CBP/p300 Bromodomain Inhibitor–I–CBP112 Declines Transcription of the Key ABC Transporters and Sensitizes Cancer Cells to Chemotherapy Drugs. International Journal of Molecular Sciences, 21(23), 9220. Available at: [Link]
Picaud, S., et al. (2015). Generation of a Selective Small Molecule Inhibitor of the CBP/p300 Bromodomain for Leukemia Therapy. Cancer Research, 75(23), 5106-5119. Available at: [Link]
Zucconi, B. E., et al. (2018). Modulation of p300/CBP Acetylation of Nucleosomes by Bromodomain Ligand I-CBP112. ACS Chemical Biology, 13(3), 695-702. Available at: [Link]
ResearchGate. (n.d.). Modulation of p300/CBP Acetylation of Nucleosomes by Bromodomain Ligand I-CBP112. Retrieved from [Link]
The Chemical Probes Portal. (n.d.). I-CBP112. Retrieved from [Link]
Diagenode. (n.d.). CREBBP/EP300 acetyltransferase inhibition disrupts FOXA1-bound enhancers to inhibit the proliferation of ER+ breast cancer cells. Retrieved from [Link]
Jiang, Y., et al. (2017). Unique and Shared Epigenetic Programs of the CREBBP and EP300 Acetyltransferases in Germinal Center B Cells Reveal Targetable Dependencies in Lymphoma. Immunity, 47(3), 503-516.e6. Available at: [Link]
He, S., et al. (2022). The Role of CREBBP/EP300 and Its Therapeutic Implications in Hematological Malignancies. Cancers, 14(15), 3647. Available at: [Link]
Pérez-Salvia, M., et al. (2017). CREBBP/EP300 Bromodomain Inhibition Affects the Proliferation of AR-Positive Breast Cancer Cell Lines. Molecular Cancer Research, 15(4), 484-492. Available at: [Link]
National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay Guidance Manual. Available at: [Link]
Bio-Rad. (n.d.). General Protocol for Western Blotting. Retrieved from [Link]
ResearchGate. (2014). How to design a time course experiment?. Retrieved from [Link]
Xiang, Y., et al. (2021). Histone acetyltransferases CBP/p300 in tumorigenesis and CBP/p300 inhibitors as promising novel anticancer agents. Theranostics, 11(16), 7959-7975. Available at: [Link]
PAASP Network. (n.d.). Accurate design of in vitro experiments – why does it matter?. Retrieved from [Link]
The Biochemist. (2020). A beginner's guide to RT-PCR, qPCR and RT-qPCR. Retrieved from [Link]
Protocol Online. (2014). How to design a time course experiment. Retrieved from [Link]
Lorenz, T. C. (2012). Cell Culture: Growing Cells as Model Systems In Vitro. In Basic Methods in Cellular and Molecular Biology. Available at: [Link]
ResearchGate. (2019). (PDF) Guidelines for cell viability assays. Retrieved from [Link]
PubMed Central. (2014). Exploitation of EP300 and CREBBP Lysine Acetyltransferases by Cancer. Retrieved from [Link]
PubMed Central. (2001). Physical association between the histone acetyl transferase CBP and a histone methyl transferase. Retrieved from [Link]
Journal of Visualized Experiments. (2014). Use of a Caspase Multiplexing Assay to Determine Apoptosis in a Hypothalamic Cell Model. Retrieved from [Link]
Illumina. (2010). Absolute Quantification of Gene Expression using SYBR Green in the Eco™ Real-Time PCR System. Retrieved from [Link]
Boster Biological Technology. (n.d.). Western Blot Protocol: Step-by-Step Guide. Retrieved from [Link]
YouTube. (2022). Chromatin modification | What does histone acetylation do?. Retrieved from [Link]
University of Coimbra. (n.d.). GENE EXPRESSION ANALYSIS BY QUANTITATIVE REVERSE TRANSCRIPTION PCR (RT-qPCR). Retrieved from [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Product: I-CBP 112 (CBP/p300 Bromodomain Inhibitor)
CAS: 1640282-31-0
Document Type: Technical Note & Troubleshooting Guide (FAQ)
Last Updated: February 2026
Executive Summary & Chemical Profile
I-CBP 112 is a potent, specific chemical probe for the bromodomains of CREB-binding protein (CBP) and p300.[1] Like many epigenetic probes, it possesses a lipophilic structure (LogP ~3-4), making it highly soluble in organic solvents (DMSO) but prone to rapid precipitation ("crashing out") in aqueous environments like cell culture media.
This guide addresses the physical chemistry behind these precipitation events and provides validated protocols to ensure compound bioavailability.
Significantly lower than DMSO. Not recommended for high-conc stocks.
Water/PBS Solubility
< 10 µM
Insoluble. Direct addition of high-conc stock causes immediate precipitation.
Storage
-20°C to -80°C
Store solid desiccated. Store DMSO stocks in aliquots (avoid freeze/thaw).
Troubleshooting Guides (FAQ)
ISSUE 1: "I added the I-CBP 112 stock to my media, and it turned cloudy immediately."
Diagnosis: Solvent Shock (Hydrophobic Effect).
Mechanism: When a high-concentration hydrophobic stock (e.g., 10 mM in 100% DMSO) is introduced directly into a large volume of aqueous media, the local concentration at the pipette tip momentarily exceeds the solubility limit before diffusion can occur. The water molecules form a "cage" around the hydrophobic molecules, forcing them to aggregate and precipitate.
Corrective Protocol: The Intermediate Dilution Method
Do not pipette 100% DMSO stock directly into the final culture vessel. Use a "step-down" serial dilution to gradually acclimate the compound to the aqueous environment.
Validated Workflow (DOT Diagram)
Figure 1: Step-down dilution strategy to prevent solvent shock. By creating an intermediate step, you prevent the local concentration spike that triggers precipitation.
ISSUE 2: "The media was clear initially, but crystals appeared after 24 hours."
Diagnosis: Saturation or Evaporation-Driven Crystallization.
Mechanism: While the compound may initially dissolve, it might be at a metastable state. Two factors drive late-stage precipitation:
Evaporation: If the incubator humidity is low, micro-evaporation at the air-media interface increases local salt and compound concentration, nucleation crystals.
Temperature Fluctuation: Solubility is temperature-dependent.[2] Removing plates for microscopy (cooling to RT) can trigger precipitation if the solution is near saturation.
Troubleshooting Steps:
Check Final Concentration: Ensure your final concentration is well below the aqueous solubility limit (typically < 10 µM for this class of probe). If you need higher concentrations, you must validate solubility without cells first.
Seal the Plate: Use Parafilm or Breath-Easy seals to prevent evaporation, especially in the outer wells of 96-well plates.
Microscopy Check: Differentiate between drug crystals (usually birefringent/glowing under polarized light, sharp edges) and cellular debris (irregular, dark).
ISSUE 3: "My cells are dying. Is it toxicity or precipitation?"
Diagnosis: Cytotoxicity vs. Physical Damage.
Mechanism: I-CBP 112 is a functional inhibitor.[1][3] High doses (>5-10 µM) may cause on-target toxicity or off-target effects. However, precipitates themselves can cause physical stress to cells ("shrapnel effect"), leading to cell death that mimics chemical toxicity.
Differentiation Protocol:
Centrifuge Test: Prepare the media + compound without cells. Incubate for 24h. Centrifuge at high speed. If a pellet forms, you have precipitation.[2][4]
The DMSO Control: Always run a "Vehicle Only" control with the exact same % of DMSO (e.g., 0.1%). If the vehicle control is healthy but the drug well has crystals and dead cells, it is likely precipitation-induced stress or drug toxicity.
Mechanism of Action & Experimental Context
Understanding why you are using I-CBP 112 helps in designing the right controls. It acts as an acetyl-lysine mimetic.[1]
Pathway Logic (DOT Diagram)
Figure 2: Mechanism of Action. I-CBP 112 competitively binds to the bromodomain, preventing the reader protein (CBP/p300) from recognizing acetylated histones, thereby modulating transcription.
Storage & Handling Best Practices
Hygroscopy Warning: DMSO is hygroscopic (absorbs water from air). Water in DMSO drastically reduces the solubility of hydrophobic compounds.
Rule: Use anhydrous DMSO.
Rule: Aliquot stocks.[5] Do not re-puncture the same vial 50 times.
Freeze-Thaw: Repeated freeze-thaw cycles can cause micro-precipitation within the DMSO stock.
Visual Check: Before use, hold the DMSO stock vial up to the light. If you see swirling particulates, vortex and warm to 37°C until perfectly clear before diluting.
Picaud, S., et al. (2015). "Generation of a Selective Small Molecule Inhibitor of the CBP/p300 Bromodomain for Leukemia Therapy." Cancer Research, 75(23), 5106-5119.
[Link]
Optimizing incubation times for I-CBP 112 chromatin displacement
A Guide for Researchers on Optimizing Chromatin Displacement and Cellular Assays Section 1: The "Why"—Understanding the Mechanism of I-CBP112 To effectively optimize any experiment, a clear understanding of the tool's me...
Author: BenchChem Technical Support Team. Date: February 2026
A Guide for Researchers on Optimizing Chromatin Displacement and Cellular Assays
Section 1: The "Why"—Understanding the Mechanism of I-CBP112
To effectively optimize any experiment, a clear understanding of the tool's mechanism is paramount. I-CBP112 is not a simple enzymatic inhibitor; its function is nuanced and context-dependent.
I-CBP112 is an acetyl-lysine competitive inhibitor that binds selectively to the bromodomains of CBP and p300.[1][2] The primary and most direct effect of this binding is the displacement of CBP/p300 from acetylated histones on chromatin.[3] This action disrupts the "reading" of these epigenetic marks, which is a critical step in gene activation. A NanoBRET assay in HEK293T cells determined the cellular IC50 for the displacement of an isolated CBP bromodomain to be approximately 600 nM.[3]
However, a critical secondary effect has been observed: I-CBP112 can allosterically enhance the histone acetyltransferase (HAT) activity of p300/CBP on nucleosomal substrates, particularly at sites like H3K18.[4][5] This activation effect is not seen with isolated histone substrates, indicating that the entire nucleosome structure is required for this conformational change to occur.[4][5] This dual mechanism—displacing the protein while simultaneously altering its enzymatic activity on the remaining chromatin—underlies its complex biological effects.
Caption: Dual mechanism of I-CBP112 action on CBP/p300 at a nucleosome.
Section 2: Frequently Asked Questions (FAQs)
This section addresses common initial queries regarding the use of I-CBP112.
Q: What is a recommended starting concentration for cell-based assays?
A: A concentration range of 0.5 µM to 10 µM is a reasonable starting point for most cell lines. The Chemical Probes Portal recommends cellular use up to 1 µM for specific target engagement.[6] However, functional effects, such as sensitizing cancer cells to chemotherapy, have been observed at 10 µM.[7] It is crucial to perform a dose-response curve in your specific cell line to determine the optimal concentration for your desired endpoint (e.g., target displacement vs. a downstream phenotypic change).
Q: How should I prepare and store I-CBP112 stock solutions?
A: I-CBP112 is typically supplied as a solid. We recommend preparing a high-concentration stock solution (e.g., 10-50 mM) in 100% DMSO. Aliquot this stock into single-use volumes and store at -20°C or -80°C to avoid repeated freeze-thaw cycles, which can lead to compound degradation. When preparing working dilutions, ensure the final concentration of DMSO in your cell culture media is consistent across all samples, including the vehicle control, and is at a non-toxic level (typically ≤ 0.1%). If you observe precipitation upon dilution in aqueous media, gentle warming or sonication may aid dissolution.[1]
Q: How selective is I-CBP112?
A: I-CBP112 is highly selective for the bromodomains of CBP and p300. In vitro assays demonstrated its selectivity over a wide range of other bromodomains, including ATAD2, BAZ2B, BRD4(1), and PCAF.[2] Further screening against 104 other proteins (kinases, proteases, etc.) revealed minimal off-target activity, with only weak interactions noted for two GPCRs.[6] This high selectivity makes it a reliable tool for probing the specific functions of CBP/p300 bromodomains.
Section 3: Troubleshooting Guide
This guide is structured to help you diagnose and resolve common issues encountered during experiments with I-CBP112.
Observed Problem
Potential Cause
Scientific Rationale & Recommended Solution
1. No or Weak Chromatin Displacement (e.g., in ChIP-qPCR)
A. Insufficient Incubation Time
The kinetics of chromatin displacement can vary. While direct target engagement may be rapid, stable displacement across a cell population may require more time. Solution: Perform a time-course experiment. Test short (1, 2, 4 hours) and long (12, 24, 48 hours) incubation times. For downstream effects like changes in protein expression, even longer incubations (e.g., 72 hours) may be necessary.[7]
B. Sub-optimal I-CBP112 Concentration
The effective concentration can be highly cell-line dependent due to differences in cell permeability and efflux pump activity. Solution: Perform a dose-response experiment (e.g., 0.1 µM to 20 µM) and measure a direct marker of target engagement, such as a change in H3K18 acetylation by Western blot, which can be stimulated by I-CBP112.[4]
C. Technical Issues with ChIP
The lack of signal may originate from the chromatin immunoprecipitation protocol itself, not the I-CBP112 treatment. Solution: Ensure your ChIP protocol is validated. Include a positive control locus (a known CBP/p300 binding site) and a negative control locus (a gene desert). Use a positive control antibody (e.g., H3) and a negative control antibody (e.g., IgG) to validate the procedure.
2. High or Unexpected Cell Toxicity
A. Concentration is Too High for the Cell Line
Some cell lines are more sensitive to perturbations in epigenetic regulation. High concentrations of I-CBP112 can disrupt cell cycle progression.[7] Solution: Conduct a cell viability assay (e.g., Resazurin or CellTiter-Glo®) across a range of I-CBP112 concentrations (e.g., 0.1 µM to 50 µM) for 48-72 hours to determine the Growth Inhibition 50 (GI50) in your specific cell line.
B. Solvent (DMSO) Toxicity
High concentrations of DMSO are toxic to cells. This can be a confounding factor if not properly controlled. Solution: Maintain a final DMSO concentration below 0.1% in your culture medium. Critically, ensure your vehicle control (cells with no I-CBP112) contains the exact same final concentration of DMSO as your treated samples.
C. Cell-Type Specific Apoptotic Priming
While I-CBP112 alone may not induce apoptosis, it can sensitize cells to other stressors or chemotherapeutic agents.[7][8] Solution: If using I-CBP112 in combination with other drugs, assess apoptosis (e.g., via caspase-3/7 activity or Annexin V staining) for each compound individually and in combination to understand the synergistic effects.[8]
3. Inconsistent Results Between Experiments
A. Compound Instability
I-CBP112 in diluted, aqueous solutions may not be stable over long periods at 37°C. Repeated freeze-thaw cycles of DMSO stocks can also cause degradation. Solution: Prepare working solutions fresh from a frozen, single-use stock aliquot for each experiment.[1] Avoid storing diluted solutions.
B. Variable Cell State
The epigenetic landscape of cells can be influenced by factors like passage number, confluency, and serum batch. This variability can alter the cellular response to an epigenetic modulator. Solution: Standardize your cell culture practices. Use cells within a defined low-passage number range, seed cells to reach a consistent confluency at the time of treatment, and test new serum batches for their effect on cell growth and the experimental endpoint.
Section 4: Experimental Protocol & Workflow
Optimizing I-CBP112 Incubation Time for Chromatin Displacement via ChIP-qPCR
This protocol provides a framework for systematically determining the optimal incubation time.
Objective: To find the minimum effective incubation time of I-CBP112 that results in a statistically significant displacement of p300 from a known target gene promoter.
Workflow Diagram:
Caption: Workflow for optimizing I-CBP112 incubation time for ChIP experiments.
Step-by-Step Methodology:
Phase 1: Dose-Response (24-48 hours)
Seed your cells of interest in 6-well plates and allow them to adhere/stabilize for 24 hours.
Treat the cells with a range of I-CBP112 concentrations (e.g., 0, 0.1, 0.5, 1, 2, 5, 10, 20 µM) for a fixed, intermediate duration, such as 24 hours.
Harvest the cells and perform a Western blot to analyze a histone mark known to be modulated by p300/CBP, such as H3K18ac or H3K27ac.[5]
Determine the EC50 (concentration giving half-maximal effect). This concentration will be used for the time-course experiment. This step validates that the compound is active in your cells.
Phase 2: Time-Course Experiment (Variable Time)
Seed enough cells for the entire time-course experiment to ensure consistency.
Treat the cells with the optimal concentration of I-CBP112 determined in Phase 1. Include a vehicle (DMSO) control for the longest time point.
Harvest cells at multiple time points (e.g., 0, 1, 2, 4, 8, 16, 24 hours).
At each time point, cross-link the cells with formaldehyde, lyse them, and sonicate the chromatin as per a standard ChIP protocol. Store the chromatin lysates at -80°C until all time points are collected.
Phase 3: ChIP-qPCR Analysis
Perform immunoprecipitation on all chromatin samples using a validated anti-p300 antibody. Include an IgG control for each time point.
Reverse the cross-links and purify the DNA.
Perform quantitative PCR (qPCR) using primers for a known p300 target gene promoter (positive locus) and a region not expected to bind p300 (negative control locus).
Calculate the enrichment of the target locus as a percentage of the input DNA for each time point.
Normalize the results to the t=0 sample to visualize the change in p300 occupancy over time. The optimal incubation time is the earliest point at which a statistically significant and maximal displacement is observed.
This systematic approach ensures that you are using a validated concentration and the appropriate incubation time to observe the desired chromatin displacement effect, forming a solid foundation for all subsequent experiments.
References
Gorniak, P., et al. (2021). CBP/p300 Bromodomain Inhibitor–I–CBP112 Declines Transcription of the Key ABC Transporters and Sensitizes Cancer Cells to Chemotherapy Drugs. Cancers (Basel), 13(18), 4614. [Link]
Gorniak, P., et al. (2021). CBP/p300 Bromodomain Inhibitor-I-CBP112 Declines Transcription of the Key ABC Transporters and Sensitizes Cancer Cells to Chemotherapy Drugs. PubMed, 34572840. [Link]
Zucconi, B. E., et al. (2016). Modulation of p300/CBP Acetylation of Nucleosomes by Bromodomain Ligand I-CBP112. ACS Chemical Biology, 11(10), 2705-2714. [Link]
Lasko, L. M., et al. (2019). Combination Targeting of the Bromodomain and Acetyltransferase Active Site of p300/CBP. Biochemistry, 58(15), 2025-2033. [Link]
Zucconi, B. E., et al. (2016). Modulation of p300/CBP Acetylation of Nucleosomes by Bromodomain Ligand I-CBP112. ResearchGate. [Link]
Hammitzsch, A., et al. (2015). I-CBP112 displaces the CBP bromodomain from chromatin. ResearchGate. [Link]
Gorniak, P., et al. (2021). (PDF) CBP/p300 Bromodomain Inhibitor–I–CBP112 Declines Transcription of the Key ABC Transporters and Sensitizes Cancer Cells to Chemotherapy Drugs. ResearchGate. [Link]
The Chemical Probes Portal. I-CBP112. The Chemical Probes Portal. [Link]
Technical Support Center: I-CBP 112 Stability & Metabolite Profiling
Status: Operational Role: Senior Application Scientist Subject: I-CBP 112 (SGC Chemical Probe) Degradation Pathways & Metabolite Identification Introduction: The Stability Paradox of Chemical Probes I-CBP 112 is a potent...
Introduction: The Stability Paradox of Chemical Probes
I-CBP 112 is a potent, selective chemical probe for the CBP/p300 bromodomains, developed by the Structural Genomics Consortium (SGC). Unlike optimized clinical candidates, chemical probes are designed primarily for on-target potency and selectivity, often at the expense of metabolic stability.
This guide addresses the technical challenges of maintaining I-CBP 112 integrity during experiments and identifying its degradation products when stability fails. It is structured to help you distinguish between pre-analytical degradation (handling errors) and biological metabolism (intrinsic clearance).
Module 1: Pre-Analytical Stability & Handling
Is your compound degrading before it even hits the cells?
I-CBP 112 contains a benzimidazole core and a piperidine side chain. While chemically robust in solid form, it exhibits specific solubility-driven instability in aqueous buffers.
Rapid dilution of DMSO stock into aqueous buffer causes "crashing out."
Stepwise Dilution: Do not spike 100% DMSO stock directly into media. Use an intermediate solvent system: 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline to maintain solubility up to 2.5 mg/mL.[1]
Loss of Potency (Frozen Stock)
Repeated freeze-thaw cycles induce hydrolysis of the amide linker.
Aliquot Strategy: Store stocks at -80°C in single-use aliquots. Never refreeze a thawed aliquot.
Unexpected Peak at RT
Hygroscopic DMSO absorbed water, leading to hydrolysis.
Anhydrous Handling: Use only anhydrous DMSO (stored over molecular sieves) for stock preparation.
Module 2: In Vitro Metabolic Stability (Microsomal Assay)
Determining Intrinsic Clearance (
)
Because I-CBP 112 is a probe, it likely possesses high intrinsic clearance. This protocol measures Phase I metabolism (CYP450-mediated) using liver microsomes.[2]
Experimental Protocol: Microsomal Incubation
Objective: Determine
and of I-CBP 112.
Preparation:
Test System: Pooled Liver Microsomes (Human/Mouse/Rat) at 0.5 mg/mL protein.[2][3]
Buffer: 100 mM Potassium Phosphate (pH 7.4).
Substrate: I-CBP 112 at 1 µM (Final DMSO < 0.1% to avoid enzyme inhibition).
Pre-Incubation: Equilibrate microsomes + Buffer + I-CBP 112 at 37°C for 5 minutes.
Initiation: Add NADPH-regenerating system (or 1 mM NADPH final).
Control: Run a parallel incubation without NADPH to rule out chemical instability (non-enzymatic degradation).
Sampling: At
min, remove 50 µL aliquots.
Quenching: Immediately dispense into 150 µL ice-cold Acetonitrile (ACN) containing Internal Standard (e.g., Warfarin or Tolbutamide).
Why ACN? It precipitates microsomal proteins, stopping the reaction instantly.
Analysis: Centrifuge (4000g, 20 min) and analyze supernatant via LC-MS/MS.
Workflow Visualization
Figure 1: Microsomal Stability Workflow. The "No NADPH" control is critical to distinguish between enzymatic metabolism and chemical instability in the buffer.
Module 3: Metabolite Identification (LC-MS/MS)
Decoding the Mass Spectrum
When I-CBP 112 degrades, it follows specific structural pathways. Use this logic to identify metabolites (Mx) based on Mass-to-Charge (m/z) shifts from the parent ion.
Parent Compound: I-CBP 112
Formula: C27H36N2O5
Monoisotopic Mass: ~468.26 Da
Observed Ion [M+H]+: 469.27 m/z
Predicted Metabolite Pathways (Phase I)
Metabolite ID
Modification
Mass Shift (Δ)
Predicted m/z
Mechanism
M1
O-Demethylation
-14.02 Da
455.25
CYP450 attack on the methoxy groups (benzyl ring).
M2
Mono-Hydroxylation
+15.99 Da
485.26
Oxidation of the piperidine ring or alkyl chain.
M3
N-Dealkylation
-113.1 Da
~356.17
Cleavage of the N-methyl-piperidine tail (loss of C7H15N).
M4
N-Oxidation
+15.99 Da
485.26
Oxidation of the tertiary amine on the piperidine.
Differentiation Strategy: M2 vs. M4
Both Hydroxylation (M2) and N-Oxidation (M4) result in +16 Da. To distinguish:
Retention Time: N-oxides are generally more polar and elute earlier on Reverse Phase (C18) columns than hydroxylated carbon variants.
Fragmentation (MS2):
N-Oxide: Often shows a characteristic loss of -16 Da or -18 Da (water) in the MS2 spectrum.
Hydroxylation: The +16 Da remains attached to a specific fragment (e.g., the piperidine fragment ion).
Metabolite ID Decision Tree
Figure 2: LC-MS/MS Decision Logic. Use mass shifts to categorize metabolites. The +16 Da shift requires MS2 fragmentation to distinguish between N-oxidation and C-hydroxylation.
Module 4: Forced Degradation (Stress Testing)
Simulating Worst-Case Scenarios
If you observe degradation peaks that do NOT match the metabolic pathways above, perform forced degradation to identify chemical instabilities.
Stress Condition
Protocol
Expected Degradation Pathway
Acid Hydrolysis
0.1 N HCl, 60°C, 4h
Amide Hydrolysis: Cleavage of the linker between the benzimidazole and the side chain.
Base Hydrolysis
0.1 N NaOH, 60°C, 4h
Ester/Amide Hydrolysis: Similar to acid, but often more aggressive on the isoxazole ring.
Oxidation
3% , RT, 4h
N-Oxidation / Sulfoxide: Rapid oxidation of the tertiary amine (piperidine) or electron-rich aromatic rings.
Photostability
UV Light (ICH conditions)
Radical Degradation: Benzimidazole rings can be photosensitive; protect samples from direct light.
References
Picaud, S., et al. (2015). "Generation of a Selective Small Molecule Inhibitor of the CBP/p300 Bromodomain for Leukemia Therapy."[4][5] Cancer Research.[4] (Primary characterization of I-CBP 112).
Cayman Chemical. "I-CBP 112 Product Information & Safety Data Sheet." (Stability and storage specifications).
Di, L., & Kerns, E. (2016). Drug-Like Properties: Concepts, Structure Design and Methods from ADME to Toxicity Optimization. Academic Press. (Standard protocols for microsomal stability and metabolite ID).
Benchmarking I-CBP 112: A Precision Tool for CBP/p300 Bromodomain Inhibition
Topic: Benchmarking I-CBP 112 against pan-bromodomain inhibitors Content Type: Publish Comparison Guide Executive Summary In the landscape of epigenetic drug discovery, "pan-BET" inhibitors (like JQ1 and I-BET151) have l...
In the landscape of epigenetic drug discovery, "pan-BET" inhibitors (like JQ1 and I-BET151) have long served as the blunt instruments of chromatin biology, potently suppressing MYC-driven transcription by targeting BRD2, BRD3, and BRD4. However, the distinct roles of the CBP/p300 co-activators require a more surgical approach.
I-CBP 112 represents a class of highly selective chemical probes designed to decouple the functions of CBP/p300 bromodomains from the BET family. This guide objectively benchmarks I-CBP 112 against standard pan-bromodomain inhibitors, detailing its unique mechanistic profile, selectivity windows, and the specific experimental protocols required to validate its activity in your research.
Part 1: Mechanistic Distinction & Selectivity Profile
The "Reader" Paradox
Unlike pan-BET inhibitors that collapse super-enhancer networks to induce apoptosis, I-CBP 112 operates through a subtler, yet potent mechanism. It targets the bromodomain (BD) of CREBBP (CBP) and EP300 (p300)—proteins that function as both acetyltransferases (HATs) and acetyl-lysine readers.[1]
Critical Insight: While HAT inhibitors (e.g., A-485) abolish catalytic activity, I-CBP 112 inhibits the reading function. Paradoxically, this often leads to enhanced global acetylation (specifically at H3K18ac) due to the disruption of chromatin occupancy feedback loops, a phenomenon not seen with BET inhibitors.
Structural Logic of Selectivity
The selectivity of I-CBP 112 stems from the structural divergence between the ZA-loop of CBP/p300 and the BET family.
CBP/p300: Contains a "Leu-Pro-Phe" shelf region.[2]
BET Family (BRD4): Contains a "Trp-Pro-Phe" shelf.[2]
I-CBP 112 exploits these cavity differences to achieve >30-fold selectivity, sparing the BET family and avoiding the dose-limiting toxicities associated with pan-BET inhibition.
Diagram: Mechanism of Action & Selectivity
Caption: Mechanistic divergence between pan-BET inhibitors (inducing apoptosis via MYC) and I-CBP 112 (inducing differentiation and specific acetylation marks).
Part 2: Quantitative Benchmarking Data
The following data consolidates binding affinities (Kd) and cellular outcomes, highlighting the operational window for I-CBP 112.
Feature
I-CBP 112 (Probe)
JQ1 (Pan-BET Control)
Implication
Primary Target
CBP / p300 Bromodomains
BRD2, BRD3, BRD4
I-CBP 112 is required for dissecting CBP-specific biology.
Potency (Kd)
~167 nM (CBP)
> 10,000 nM (CBP)
JQ1 is ineffective against CBP/p300 at physiological doses.
Off-Target (BRD4)
~5,600 nM
< 50 nM
Crucial: Use I-CBP 112 at < 2 µM to avoid hitting BETs.
Cellular Outcome
Differentiation (Leukemia)
Apoptosis / G1 Arrest
Distinct therapeutic profiles; I-CBP 112 is less cytotoxic.
Biomarker
Increased H3K18ac
Decreased c-MYC
Opposite effects on chromatin marks.
Expert Note: When using I-CBP 112, always include a negative control (e.g., the inactive enantiomer) to rule out off-target effects, as the selectivity window over BETs (approx. 30-fold) is narrower than that of newer generation probes.
Part 3: Experimental Protocols for Validation
To validate I-CBP 112 activity in your system, you must demonstrate target engagement and selectivity . The following protocols are optimized for this purpose.
Protocol A: Biochemical Selectivity (AlphaScreen)
Objective: Quantify the inhibition of peptide binding to CBP vs. BRD4.
Peptide: Biotinylated H4-tetra-acetyl (H4K5/8/12/16ac) for BRD4; Biotinylated H3K18ac or H3K56ac for CBP.
Workflow:
Protein Prep: Dilute His-CBP bromodomain (100 nM final) and His-BRD4 (100 nM final) in Assay Buffer (50 mM HEPES pH 7.4, 100 mM NaCl, 0.1% BSA, 0.01% Triton X-100).
Compound Addition:
Add I-CBP 112 (Serial dilution: 10 µM down to 1 nM) to the CBP plate.
Add I-CBP 112 (Same range) to the BRD4 plate (Selectivity Control).
Peptide Incubation: Add Biotin-peptide (50 nM final). Incubate 30 min at RT.
Bead Addition: Add Acceptor beads (20 µg/mL) and Donor beads (20 µg/mL). Note: Perform in low light (green filter).
Detection: Incubate 60 min in dark. Read on EnVision or compatible plate reader (Excitation 680nm / Emission 520-620nm).
Analysis: Plot Signal vs. Log[Concentration]. Calculate IC50.
Success Criteria: IC50 for CBP should be < 500 nM; IC50 for BRD4 should be > 5 µM.
Protocol B: Cellular Target Engagement (FRAP)
Objective: Confirm I-CBP 112 displaces CBP from chromatin in live cells.
Rationale: Biochemical potency does not always translate to nuclear permeability. Fluorescence Recovery After Photobleaching (FRAP) measures the mobility of GFP-CBP. Inhibitors displace the protein from chromatin, increasing its mobility (faster recovery).
Step-by-Step:
Transfection: Transfect U2OS or HEK293T cells with GFP-CBP-Bromodomain (wild-type).
Treatment: Treat cells with I-CBP 112 (1 µM) or DMSO control for 1 hour.
Bleaching: Using a confocal microscope, bleach a defined nuclear region (ROI) to 0% intensity.
Measurement: Monitor fluorescence recovery in the ROI every 0.1s for 20s.
Technical Guide: Evaluation of I-CBP 112 Selectivity Over BRD4 Inhibitors
Executive Summary: The Precision of Chemical Probes In the epigenetic drug discovery landscape, distinguishing the functional roles of HATs (Histone Acetyltransferases) from Epigenetic Readers is critical. While BET inhi...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Precision of Chemical Probes
In the epigenetic drug discovery landscape, distinguishing the functional roles of HATs (Histone Acetyltransferases) from Epigenetic Readers is critical. While BET inhibitors like JQ1 have defined the therapeutic potential of targeting BRD4, they often mask the distinct contributions of the CBP/p300 axis due to overlapping phenotypic readouts.
I-CBP 112 serves as a high-fidelity chemical probe designed to resolve this ambiguity. Unlike JQ1, which targets the BET family (BRD2, BRD3, BRD4), I-CBP 112 selectively targets the bromodomains of CBP and p300. This guide provides a rigorous technical evaluation of I-CBP 112, contrasting its biophysical and cellular performance against standard BET inhibitors to validate its utility in chromatin biology.
Mechanistic Architecture: Structural Basis of Selectivity
To evaluate selectivity, one must first understand the structural divergence between the targets. Both CBP/p300 and BET proteins contain bromodomains (Kac readers), but the binding pocket topology differs significantly.
CBP/p300: Contains a central bromodomain adjacent to the HAT domain.
BET Family: Contains tandem bromodomains (BD1 and BD2) and an Extra-Terminal (ET) domain.
I-CBP 112 exploits a specific interaction with the Arg1173 residue in the CBP bromodomain—a structural feature less accessible or absent in the BET family pockets.
Diagram 1: Mechanism of Action & Target Divergence
Caption: Comparative mechanism of I-CBP 112 versus JQ1, highlighting the orthogonal targeting of CBP/p300 vs. BET proteins and downstream phenotypic divergence.
Comparative Profiling: The Data
The following data aggregates biophysical measurements from Isothermal Titration Calorimetry (ITC) and AlphaScreen assays. This table serves as the benchmark for validating I-CBP 112 batch quality.
Table 1: Selectivity Profile (I-CBP 112 vs. JQ1)
Parameter
Assay Type
I-CBP 112 (Target)
JQ1 (Comparator)
CBP Kd
ITC (Biophysical)
150 - 170 nM
> 10,000 nM
p300 Kd
ITC (Biophysical)
~167 - 625 nM
> 10,000 nM
BRD4 (BD1) Kd
ITC / BLI
> 5,000 nM (No binding)
~ 50 - 90 nM
Selectivity
Ratio (Off/On Target)
> 30-fold (vs. BET)
> 100-fold (vs. CBP)
Cellular IC50
Viability (AML Lines)
~ 1 - 5 µM
~ 0.1 - 0.5 µM
Key Insight: While JQ1 is a more potent killer of AML cells (lower IC50), I-CBP 112 is a more specific tool for interrogating CBP function. The lack of BRD4 binding by I-CBP 112 is the critical quality attribute.
Experimental Validation Protocols
To rigorously validate I-CBP 112 in your specific biological system, we recommend a two-tier approach: Biophysical Confirmation followed by Cellular Target Engagement .
Protocol A: Biophysical Selectivity (TR-FRET)
Purpose: To confirm the compound binds CBP but spares BRD4 in a cell-free system.
Setup: Dispense 5 nM protein and 50 nM peptide into 384-well plates.
Treatment: Titrate I-CBP 112 (0.1 nM to 10 µM). Include JQ1 as a negative control for CBP and positive control for BRD4.
Readout: Measure TR-FRET signal (Excitation 337nm, Emission 665nm/620nm).
Validation Criteria: I-CBP 112 must show dose-dependent signal loss for CBP (IC50 < 300 nM) and flatline for BRD4.
Protocol B: Cellular Target Engagement (FRAP)
Purpose: To prove the inhibitor enters the nucleus and displaces CBP from chromatin in live cells.
Fluorescence Recovery After Photobleaching (FRAP) is the gold standard for visualizing chromatin binding dynamics. Inhibitors that displace proteins from chromatin increase the protein's mobility (faster recovery).
Workflow Diagram: FRAP Validation
Caption: Step-by-step FRAP workflow to distinguish I-CBP 112 activity. Successful validation requires differential mobility changes between GFP-CBP and GFP-BRD4.
Step-by-Step FRAP Procedure:
Transfection: Transfect U2OS cells with GFP-CBP (experimental) or GFP-BRD4 (specificity control).
Dosing: Treat cells with 2.5 µM I-CBP 112 for 1 hour. Run parallel wells with 1 µM JQ1 .
Bleaching: Using a confocal microscope, bleach a 2µm ROI (Region of Interest) in the nucleus to 0% intensity.
Measurement: Record recovery for 60-120 seconds.
Data Analysis: Fit the recovery curve.
Success: I-CBP 112 significantly decreases the half-recovery time (
) of GFP-CBP (indicating displacement from chromatin) but has no effect on GFP-BRD4.
Failure: If I-CBP 112 alters GFP-BRD4 mobility, the concentration is too high, and off-target effects are occurring.
Functional Consequences & Synergies[1][2]
Understanding the distinct biological output of I-CBP 112 is vital for experimental design.
Differentiation vs. Apoptosis: Unlike BET inhibitors (JQ1) which often cause rapid G1 cell cycle arrest and apoptosis in AML, I-CBP 112 primarily drives differentiation (e.g., increased CD11b expression).
Synergy: I-CBP 112 has been shown to sensitize leukemic cells to BET inhibition.[1] Combining I-CBP 112 with JQ1 creates a "dual-hit" on the transcriptional machinery, often overcoming resistance mechanisms found in single-agent treatments.
Recommendation: When studying transcriptional pausing, use I-CBP 112 to validate if the effect is HAT-scaffold dependent. If the effect persists only with JQ1, it is likely BRD4-driven.
References
Picaud, S., et al. (2015).[1][2][3][4] "Generation of a Selective Small Molecule Inhibitor of the CBP/p300 Bromodomain for Leukemia Therapy." Cancer Research. [Link][1]
Filippakopoulos, P., et al. (2010). "Selective inhibition of BET bromodomains." Nature. [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Product Focus: I-CBP 112 (CBP/p300 Bromodomain Inhibitor)
Application: Determining efficacy and mechanism of action in p53-wild-type (WT) vs. p53-mutant cell lines.
This guide addresses a critical ambiguity in chromatin biology: distinguishing between the inhibition of the CBP/p300 catalytic function (HAT domain) and its chromatin recruitment function (Bromodomain). While p53 stability is heavily regulated by CBP-mediated acetylation, I-CBP 112 specifically targets the bromodomain (reader), not the HAT domain (writer). This guide provides a rigorous experimental framework to validate whether I-CBP 112 efficacy is driven by p53 status or independent chromatin remodeling.
Mechanistic Distinction & Comparative Landscape
To accurately interpret efficacy data, researchers must distinguish I-CBP 112 from catalytic inhibitors. I-CBP 112 displaces the CBP/p300 complex from acetylated histones, potentially sequestering it away from chromatin-bound p53, whereas HAT inhibitors (e.g., A-485) directly block the acetylation of p53 itself.
Mechanism of Action Diagram
The following diagram illustrates the specific interference point of I-CBP 112 compared to catalytic inhibitors and its downstream effect on p53-mediated transcription.
Caption: I-CBP 112 inhibits the Bromodomain (Reader), preventing chromatin anchorage, whereas A-485 inhibits the HAT domain (Writer) directly affecting p53 acetylation.
Product Comparison Matrix
Select the appropriate control and comparator to validate your findings.
Feature
I-CBP 112 (Focus)
SGC-CBP30 (Alternative)
A-485 (Comparator)
Target Domain
Bromodomain (Reader)
Bromodomain (Reader)
HAT Domain (Writer)
Mechanism
Chromatin displacement
Chromatin displacement
Blocks Acetyl-CoA binding
p53 Effect
Indirect (Enhancer loss)
Indirect (Enhancer loss)
Direct (Blocks p53-ac)
Selectivity
High (vs. BET family)
High (vs. BET family)
High (vs. other HATs)
Cellular IC50
~0.15 - 0.5 µM
~0.5 - 1.0 µM
~0.06 - 0.1 µM
Primary Use
Leukemia/Chromatin Probe
Immunomodulation
Solid Tumor/Proliferation
Control Compound
I-CBP 112 Negative Enantiomer
SGC-CBP30 Negative Control
A-486 (Inactive analog)
Experimental Validation Workflow
To confirm efficacy specifically in the context of p53 status, you must move beyond simple viability assays. The following workflow ensures that observed effects are on-target and mechanistically linked to CBP inhibition.
Caption: A three-phase workflow: confirm drug binding (CETSA), verify chromatin/p53 modulation (WB/ChIP), and assess differential survival (Viability).
Detailed Experimental Protocols
Phase 1: Target Engagement (CETSA)
Objective: Prove I-CBP 112 enters the cell and binds CBP/p300 in your specific cell lines.
Why: p53-mutant cells often have altered efflux pumps or metabolism. This controls for "false resistance."
Preparation: Harvest
cells (p53-WT and p53-Mutant). Wash with PBS.
Lysis: Resuspend in kinase buffer with protease inhibitors. Lyse via freeze-thaw (3 cycles).
Treatment: Divide lysate into two aliquots. Treat one with 1 µM I-CBP 112 and the other with DMSO for 30 min at RT.
Thermal Challenge: Aliquot into PCR tubes. Heat individually at a gradient (
to ) for 3 minutes. Cool immediately.
Separation: Centrifuge at
for 20 min to pellet denatured proteins.
Detection: Run supernatant on SDS-PAGE. Blot for CBP or p300.
Success Criteria: I-CBP 112 treated samples should show CBP band stability at higher temperatures compared to DMSO control.
Scenario A: I-CBP 112 is effective in p53-Mutant but not WT.
Interpretation: This suggests Synthetic Lethality . Mutant p53 tumors often rely heavily on chromatin remodeling (super-enhancers) to maintain their oncogenic state. Blocking the CBP bromodomain collapses these super-enhancers, leading to cell death independent of p53 reactivation.
Support: Verify by blotting for c-Myc (often driven by CBP-dependent super-enhancers).
Scenario B: I-CBP 112 reduces p53 targets (p21) in WT cells but does not kill them.
Interpretation: I-CBP 112 is preventing the recruitment of CBP to p53 target genes. Since CBP is a co-activator, its displacement reduces p53 transcriptional output. This proves the compound is working on-target but indicates that CBP inhibition alone is cytostatic, not cytotoxic, in this context.
Scenario C: No effect in either line, but A-485 kills both.
Troubleshooting: Check your CETSA data. If I-CBP 112 binds (shift observed) but has no phenotype, the cells may not be addicted to the reader function of CBP, but rather the writer (HAT) function. This is a valid biological finding: the catalytic activity is essential, but the bromodomain recruitment is redundant.
References
Picaud, S., et al. (2015). Generation of a Selective Small Molecule Inhibitor of the CBP/p300 Bromodomain for Leukemia Therapy. Cancer Research, 75(23), 5106–5119.
Lasko, L. M., et al. (2017). Discovery of a selective catalytic p300/CBP inhibitor that targets lineage-specific malignancies. Nature, 550(7674), 128–132.
Structural Genomics Consortium (SGC). I-CBP112 Chemical Probe Characterization.[1][3][4]
Raisner, R., et al. (2018). Enhancer Activity Requires CBP/P300 Bromodomain-Dependent Histone H3K27 Acetylation. Cell Reports, 24(7), 1722-1729.
A Senior Application Scientist's Guide to Assessing the Reproducibility of I-CBP112 Effects Across Different Cell Banks
Authored by: [Your Name/Title - Senior Application Scientist] In the landscape of epigenetic drug discovery, the selective inhibition of key regulatory proteins offers a promising therapeutic window. I-CBP112, a potent a...
In the landscape of epigenetic drug discovery, the selective inhibition of key regulatory proteins offers a promising therapeutic window. I-CBP112, a potent and selective inhibitor of the CREB-binding protein (CBP) and p300 bromodomains, has emerged as a critical tool compound for probing the roles of these master transcriptional coactivators in cancer. However, the translation of promising preclinical findings into robust clinical outcomes hinges on the reproducibility of experimental data. A frequently overlooked variable in this equation is the cell bank itself. Genetic drift, microbial contamination, and misidentification can lead to significant phenotypic divergence between two vials of what is ostensibly the same cell line.
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to systematically evaluate the reproducibility of I-CBP112's effects across different cell banks. We will move beyond a simple recitation of protocols to explain the scientific rationale behind each experimental choice, ensuring a self-validating and trustworthy workflow.
The Central Role of CBP/p300 and the Impact of I-CBP112
CBP and its paralog p300 are histone acetyltransferases (HATs) that play a pivotal role in regulating gene expression by acetylating histone proteins, thereby relaxing chromatin structure and facilitating transcription. The bromodomain of these proteins is responsible for "reading" these acetylation marks, tethering the complex to active chromatin regions. I-CBP112 competitively binds to this bromodomain, displacing it from acetylated histones and disrupting the expression of key oncogenes, such as MYC, which are frequently implicated in hematological malignancies.
Figure 1: Mechanism of I-CBP112 Action. I-CBP112 inhibits the CBP/p300 bromodomain, preventing it from binding to acetylated histones. This disrupts the transcriptional activation of key oncogenes like MYC, leading to reduced cell proliferation.
Experimental Framework for Assessing Reproducibility
This section outlines a multi-pronged approach to compare the effects of I-CBP112 on two different cell banks of a human acute myeloid leukemia (AML) cell line, MV4-11, a line known to be sensitive to CBP/p300 inhibition.
Cell Banks:
Bank A: Sourced from a commercial vendor (e.g., ATCC) with recent authentication.
Bank B: An internal laboratory stock with a longer passage history.
Safety & Regulatory Compliance
Safety
A Researcher's Guide to Personal Protective Equipment for Handling I-CBP 112
This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals working with I-CBP 112. As a potent and selective CBP/p300 inhibitor, I-CBP 112 i...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals working with I-CBP 112. As a potent and selective CBP/p300 inhibitor, I-CBP 112 is a valuable tool in epigenetic research.[1] However, like all chemical compounds in a laboratory setting, its safe handling is paramount to protect personnel from potential hazards. This document outlines the necessary personal protective equipment (PPE), procedural guidance for its use, and disposal plans to ensure a safe and efficient research environment. The causality behind each recommendation is explained to foster a deep understanding of the safety protocols.
Understanding the Risks: Hazard Identification
While a specific Safety Data Sheet (SDS) for I-CBP 112 is not universally available, we can infer potential hazards from similar compounds and general laboratory chemical safety principles. For instance, the related compound CBP is known to cause skin irritation, serious eye damage, and may cause respiratory irritation.[2] Therefore, a cautious and comprehensive approach to PPE is warranted when handling I-CBP 112, which is supplied as a solid powder.[2]
Key Principles for Safe Handling:
Minimize all chemical exposures: A cardinal rule in chemical safety is to avoid direct contact with any chemical, regardless of its known hazard level.[3]
Avoid underestimation of risk: For substances with limited toxicological data, it is prudent to treat them with a high degree of caution.[3]
Utilize adequate ventilation: Always handle I-CBP 112 in a well-ventilated area, preferably within a chemical fume hood, to prevent inhalation of any airborne particles.[2][4]
Core Personal Protective Equipment (PPE) Ensemble
A multi-layered approach to PPE is essential to create a robust barrier between the researcher and the chemical.[5] The following table summarizes the recommended PPE for handling I-CBP 112 in its solid form and when preparing solutions.
PPE Component
Specification
Rationale
Eye and Face Protection
Safety goggles with side shields or a full-face shield.[6][7]
Protects against splashes of solutions or accidental projection of the powder, preventing serious eye damage.[2]
The outer glove provides the primary barrier, while the inner glove offers protection in case of a breach of the outer glove. Nitrile gloves offer good resistance to a range of chemicals.
Body Protection
A fully fastened laboratory coat, preferably a chemical-resistant one.[5][6]
Protects the skin and personal clothing from contamination by spills or splashes.
Respiratory Protection
A NIOSH-approved N95 respirator or higher.[7][9][10]
Essential when handling the powdered form of I-CBP 112 outside of a certified chemical fume hood to prevent inhalation of fine particles that may cause respiratory irritation.[2]
Foot Protection
Closed-toe shoes made of a non-porous material.[6]
Protects feet from spills and falling objects.
Procedural Guidance: Donning and Doffing PPE
The order in which PPE is put on (donning) and taken off (doffing) is critical to prevent cross-contamination.
Donning Protocol
Caption: Sequential process for correctly donning PPE.
Step-by-Step Donning Instructions:
Lab Coat: Put on your lab coat and fasten it completely.
Respirator: If handling the powder outside a fume hood, perform a fit check for your respirator.
Eye and Face Protection: Put on your safety goggles or face shield.
Gloves: Don the first pair of gloves (inner), followed by the second pair (outer), ensuring the cuffs of the outer gloves go over the sleeves of your lab coat.
Doffing Protocol
Caption: Sequential process for safely removing PPE.
Step-by-Step Doffing Instructions:
Outer Gloves: Remove the outer pair of gloves, turning them inside out as you remove them to contain any contaminants.
Lab Coat: Remove your lab coat by rolling it down your arms and folding the contaminated exterior inwards.
Eye and Face Protection: Remove your safety goggles or face shield from the back to the front.
Inner Gloves: Remove the inner pair of gloves, again turning them inside out.
Respirator: If used, remove your respirator without touching the front.
Hand Hygiene: Immediately and thoroughly wash your hands with soap and water.[11]
Disposal Plan: Managing Contaminated Materials
Proper disposal of contaminated PPE and chemical waste is a critical component of laboratory safety and environmental responsibility.[12][13]
Waste Stream
Disposal Procedure
Contaminated Gloves, Lab Coats, and other solid waste
Place in a designated, clearly labeled hazardous waste container lined with a durable plastic bag.[14] Do not dispose of in regular trash.
I-CBP 112 (unused solid)
Dispose of as hazardous chemical waste in its original or a properly labeled container.[14]
Solutions containing I-CBP 112
Collect in a labeled, leak-proof hazardous waste container. Do not pour down the drain.[3]
Empty I-CBP 112 Vials
Triple rinse with a suitable solvent, collecting the rinsate as hazardous waste.[14] The defaced, rinsed container can then be disposed of as regular lab glass waste.
All waste disposal must adhere to your institution's specific guidelines and local regulations.[15]
Emergency Procedures
In the event of an exposure, immediate and appropriate action is crucial.
Skin Contact: Promptly flush the affected area with copious amounts of water for at least 15 minutes and remove any contaminated clothing.[3] Seek medical attention if irritation persists.[2]
Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the eyelids open.[3] Seek immediate medical attention.[2]
Inhalation: Move the affected person to fresh air. If they feel unwell, seek medical advice.[2]
Ingestion: Encourage the victim to drink large amounts of water and seek immediate medical attention.[3]
Always have the Safety Data Sheet (or this guide if an SDS is unavailable) on hand when seeking medical attention.[2]
Conclusion: A Culture of Safety
Adherence to these PPE protocols is not merely a procedural formality but a cornerstone of a robust safety culture. By understanding the rationale behind each safety measure, researchers can work confidently and securely with I-CBP 112, fostering an environment of scientific excellence and personal well-being. Regular review of safety procedures and open communication about potential hazards are essential for maintaining a safe laboratory.[16]
References
CHEMM. (n.d.). Personal Protective Equipment (PPE).
Safely.io. (2026, January 12). Personal Protective Equipment for Chemical Handling.
ACS Material. (2020, July 14). PPE and Safety for Chemical Handling.
National Institutes of Health (NIH). (n.d.). Safe Laboratory Practices & Procedures.
Occupational Safety and Health Administration (OSHA). (n.d.). Laboratory Safety Guidance.
The Chemical Probes Portal. (n.d.). I-CBP112.
Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste.
Centers for Disease Control and Prevention (CDC). (2026, January 7). CDC Strengthens Laboratory Safety.
Real Safety. (2016, October 10). Personal Protective Equipment for Chemical Handling.
University of Pennsylvania EHRS. (n.d.). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES.
Centers for Disease Control and Prevention (CDC). (n.d.). Chapter 12 Standard Safety Practices in the Microbiology Laboratory.
Occupational Safety and Health Administration (OSHA). (n.d.). Laboratories - Overview.
Stericycle UK. (2024, October 24). How to Safely Dispose of Laboratory Waste?.
Centers for Disease Control and Prevention (CDC). (2024, December 20). Laboratory Biosafety Guidelines for working with SARS-CoV-2.
Compliancy Group. (2023, September 18). OSHA Laboratory Standard.
U.S. Customs and Border Protection. (n.d.). Policies, Procedures and Directives.
National Center for Biotechnology Information (NCBI). (n.d.). OSHA Laboratory Standard.
Chemistry For Everyone. (2025, January 6). What Personal Protective Equipment (PPE) Is Required for Working with Hazardous Chemicals? [Video]. YouTube.
U.S. Customs and Border Protection. (2020, March 13). N-95 Respirator Use and Facial Hair.
University of Wisconsin–Madison BME Shared Labs. (n.d.). Chapter 7 Chemical Disposal Procedures.
Northwestern University Research Safety. (2023, February 27). Hazardous Waste Disposal Guide.
Vanderbilt University Office of Clinical and Research Safety. (n.d.). The Laboratory Standard.
